Cas no 1823878-55-2 (1-(3-Fluorophenyl)bicyclo[1.1.1]pentane)

• Product Name: 1-(3-Fluorophenyl)bicyclo[1.1.1]pentane
• CAS No: 1823878-55-2
• CID: 4621918
• Update Time: 2025-08-04

1-(3-Fluorophenyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorophenyl)bicyclo[1.1.1]pentane

Additional information on 1-(3-Fluorophenyl)bicyclo[1.1.1]pentane

1-(3-Fluorophenyl)bicyclo[1.1.1]pentane: A Comprehensive Overview

The compound 1-(3-Fluorophenyl)bicyclo[1.1.1]pentane (CAS No: 1823878-55-2) is a unique bicyclic structure with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, which are known for their rigid and stable structures, making them highly valuable in drug design and material science.

Bicyclo[1.1.1]pentane is a well-known bicyclic structure characterized by three fused rings, providing exceptional stability and rigidity. The substitution of a 3-fluorophenyl group at the 1-position introduces additional electronic and steric effects, which can significantly influence the compound's reactivity, solubility, and bioavailability. This makes 1-(3-Fluorophenyl)bicyclo[1.1.1]pentane a promising candidate for exploring novel chemical reactions and therapeutic applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The fluorophenyl group in this compound is particularly interesting as it can enhance lipophilicity and improve the drug-like properties of the molecule. Researchers have demonstrated that fluorinated aromatic systems can serve as valuable scaffolds for designing potent inhibitors of various enzyme targets, including kinases and proteases.

The synthesis of 1-(3-Fluorophenyl)bicyclo[1.1.1]pentane typically involves a combination of cycloaddition reactions and nucleophilic substitutions. One common approach is the use of Diels-Alder reactions to form the bicyclic core, followed by substitution reactions to introduce the 3-fluorophenyl group. This multi-step synthesis requires precise control over reaction conditions to ensure high yields and product purity.

From an application standpoint, bicyclo[1.1.1]pentane derivatives have been explored in the development of advanced materials, such as high-performance polymers and liquid crystals. The rigid structure of these compounds allows for strong intermolecular interactions, making them suitable for applications requiring thermal stability and mechanical strength.

In terms of biological activity, recent research has focused on evaluating the anti-inflammatory and antioxidant properties of fluorinated bicyclic compounds like 1-(3-Fluorophenyl)bicyclo[1.1.1]pentane. Preliminary studies suggest that these compounds may exhibit potent radical scavenging activity, making them potential candidates for developing novel therapeutic agents against oxidative stress-related diseases.

The integration of computational chemistry tools has further enhanced our understanding of the electronic properties and reactivity patterns of bicyclo[1.1.1]pentane derivatives. Quantum mechanical calculations have provided insights into the molecular orbitals and electron distribution within the molecule, aiding in the design of more efficient synthetic pathways and bioactive derivatives.

In conclusion, CAS No: 1823878-55-2, or 1-(3-Fluorophenyl)bicyclo[1.1.1]pentane, represents a versatile platform for exploring diverse chemical transformations and applications across multiple disciplines. With ongoing advancements in synthetic methodologies and computational modeling, this compound is poised to play a significant role in driving innovation in pharmaceuticals, materials science, and beyond.